Cas no 893350-14-6 (N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide)

• Product Name: N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• CAS No: 893350-14-6
• MF: C₁₆H₁₄N₄O₃S₂
• MW: 374.437360286713
• CID: 6400067
• PubChem ID: 8483982
• Update Time: 2025-09-28

N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• N-(5-((2-oxo-2-(o-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• AKOS024613463
• CHEMBL1866808
• HMS2980D15
• F1838-3492
• MLS001237791
• SMR000806414
• N-[5-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• 893350-14-6
• N-[5-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C16H14N4O3S2/c1-10-5-2-3-6-11(10)17-13(21)9-24-16-20-19-15(25-16)18-14(22)12-7-4-8-23-12/h2-8H,9H2,1H3,(H,17,21)(H,18,19,22)
• InChI Key： BNZPJNMBUQZNKA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NN=C(SCC(NC2=CC=CC=C2C)=O)S1)=O

Computed Properties

• Exact Mass: 374.05073267g/mol
• Monoisotopic Mass: 374.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide

Comprehensive Overview of N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS No. 893350-14-6)

N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide, identified by its CAS No. 893350-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 1,3,4-thiadiazole core with a furan-2-carboxamide moiety, linked via a sulfanyl bridge. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide has surged due to their potential in addressing antibiotic resistance and crop protection challenges. Researchers are particularly interested in its thiadiazole and furan derivatives, which exhibit notable bioactivity. For instance, studies suggest that similar compounds may inhibit bacterial growth or act as enzyme modulators, aligning with the global push for sustainable antimicrobial solutions.

The synthesis of CAS No. 893350-14-6 involves multi-step organic reactions, including condensation and cyclization processes. Its carbamoylmethyl group enhances solubility, while the 2-methylphenyl substituent contributes to steric stability. These properties are critical for optimizing pharmacokinetic profiles in drug development. Notably, the compound’s sulfanyl linkage offers a reactive site for further functionalization, a feature highly valued in medicinal chemistry.

From an industrial perspective, N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide is also explored for its potential in polymer chemistry. Its rigid heterocyclic backbone could improve thermal stability in advanced materials, a topic trending in nanotechnology forums. Additionally, its eco-friendly degradation profile aligns with the growing emphasis on green chemistry, making it a subject of interest for regulatory-compliant formulations.

Analytical characterization of this compound typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. As the scientific community seeks answers to questions like “How do thiadiazole derivatives combat microbial resistance?” or “What are the latest advances in furan-based agrochemicals?”, CAS No. 893350-14-6 emerges as a key example bridging theory and practical innovation.

In summary, N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide represents a versatile scaffold with broad interdisciplinary relevance. Its structural ingenuity and adaptability position it at the forefront of modern chemical research, addressing both academic curiosities and industrial needs.